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Compound of Interest

Compound Name: 2-Decanone

Cat. No.: B165314

For researchers, scientists, and drug development professionals, this guide offers an objective
comparison of the repellent efficacy of methyl ketones against other common alternatives,
supported by experimental data and detailed methodologies. We delve into the mechanisms of
action and provide clear visualizations to facilitate a deeper understanding of this promising
class of insect repellents.

Quantitative Analysis of Repellent Efficacy

Methyl ketones, particularly 2-undecanone, have demonstrated significant repellent properties
against a variety of arthropods. The following table summarizes the performance of methyl
ketones in comparison to other well-established repellents like DEET and Picaridin, based on
data from various laboratory and field studies. Efficacy is primarily measured by Complete
Protection Time (CPT), which denotes the duration from application to the first confirmed insect
bite or landing.
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Mean
Active Concentrati Test Protection Percent Study
Ingredient on Species Time Repellency  Notes
(Hours)
Arm-in-cage
2- assay;
Aedes 80.4% (avg.
Undecanone 7.75% ) ~5.0-6.0 comparable
] aegypti over 6h)
(BioUD®) to 7% DEET.
[1]
Arm-in-cage
2- Aedes 0.3 (in Aroma assay;
15% _ _ - _
Undecanone aegypti Land lotion) formulation
dependent.
Dose-
2- 109 Anopheles Comparable dependent
b -
Tridecanone gambiae to DEET response
observed.[2]
Arm-in-cage
study directly
Aedes 80.2% (avg. ]
DEET 7% ] ~6.0 comparing
aegypti over 6h) ) )
with BioUD®.
[1]
Arm-in-cage
study directly
Aedes 96.6% (avg. )
DEET 15% ) >6.0 comparing
aegypti over 6h) ) )
with BioUD®.
[1]
Laboratory
Aedes
DEET 23.8% ) ~5.0 - controlled
aegypti
study.
o Aedes >97% over 5
Picaridin 20% ) ~6.8 -
aegypti hours
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Landing rate
Nepetalacton Aedes >95% (at 2 o
o 1.0% ) ~2.0 inhibition
e (Catnip Oil) aegypti hours)
assay.[1]

Mechanism of Action: The Olfactory Pathway

Insect repellents primarily function by interacting with the insect's olfactory system, disrupting
their ability to locate a host. Methyl ketones, such as 2-undecanone, act as modulators of
odorant receptors (ORs) located on the dendrites of olfactory sensory neurons (OSNS) in
insects. This interaction can either be agonistic (activating the receptor) or antagonistic
(blocking the receptor), leading to a confused or aversive behavioral response in the insect.

The binding of a repellent molecule to an OR initiates a signal transduction cascade within the
OSN. This typically involves the opening of ion channels, leading to a change in the neuron's
membrane potential and the generation of an action potential. This electrical signal is then
transmitted to the antennal lobe of the insect brain, where the olfactory information is
processed, ultimately resulting in the insect being repelled from the source of the odor.
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Mechanism of Methyl Ketone Repellency
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Arm-in-Cage Assay Workflow
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Y-Tube Olfactometer Assay Workflow
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Three-Cage Spatial Repellency Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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repellency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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